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Abstract: This technical guide provides a comprehensive overview of the natural occurrence of

Barringtonite (MgCO₃·2H₂O) in Australia. It details the mineral's type locality, geological

setting, formation process, and physicochemical properties. This document consolidates

quantitative data from primary and secondary sources into structured tables and outlines the

key experimental protocols used in its initial characterization. Visual diagrams are provided to

illustrate the formation pathway and analytical workflow. It must be noted that a thorough

review of scientific literature reveals no established connection or reported research linking

Barringtonite to drug development or any biological activity.

Introduction
Barringtonite is a rare, hydrated magnesium carbonate mineral. It was first discovered and

described by Beryl Nashar in 1965.[1][2] The mineral was named after its type locality,

Barrington Tops in New South Wales, Australia.[3][4] To date, this remains the only confirmed

natural occurrence of Barringtonite in Australia. This guide serves as a technical resource for

researchers in mineralogy, geology, and materials science, providing detailed information on

this unique Australian mineral.

Australian Occurrence and Geology
The exclusive known location of Barringtonite in Australia is at Rainbow Falls on Sempill

Creek, within the Barrington Tops National Park, New South Wales.[1][3][4] The mineral is
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found as nodular encrustations, composed of tiny, colorless radiating fibers or needles, on the

surface of Tertiary olivine basalt.[2][5]

The Barrington Tops plateau is the remnant of a large shield volcano that was active

approximately 50 million years ago. The geology of the area is characterized by these Tertiary

basalts overlying older Palaeozoic sedimentary rocks and granite. The formation of

Barringtonite is intrinsically linked to this specific geological and environmental setting.

Formation Pathway
Barringtonite forms through a low-temperature, aqueous leaching process. Cold meteoric

water, with a temperature of about 5°C, percolates through the Tertiary olivine basalt that forms

the substrate of the waterfall.[2][5] This process leaches magnesium from the magnesium-rich

olivine in the basalt. The dissolved magnesium then combines with carbonate ions in the water

and precipitates as hydrated magnesium carbonate, specifically Barringtonite (MgCO₃·2H₂O),

on the continually wet rock surfaces under the falls.[2][3][5] The mineral is closely associated

with Nesquehonite (MgCO₃·3H₂O), another hydrated magnesium carbonate that may be

present due to slight variations in local conditions.[2][3][5]
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Characterization Workflow for Barringtonite (Nashar, 1965)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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